molecular formula C14H18FNO2 B7515299 (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone

(3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone

Cat. No. B7515299
M. Wt: 251.30 g/mol
InChI Key: NTCPRELBIZESGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone, also known as 4F-MPH, is a synthetic compound that belongs to the class of phenethylamines. It is a research chemical that is used in scientific studies to investigate its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone is not fully understood. However, it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters play a key role in regulating attention and focus, which may explain the cognitive enhancing effects of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone.
Biochemical and Physiological Effects
(3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which can improve attention and focus. It has also been shown to increase heart rate and blood pressure, which may be a concern for individuals with cardiovascular issues.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone in lab experiments is its ability to improve cognitive performance in animal models. This makes it a useful tool for investigating the neural mechanisms underlying cognitive processes. However, one limitation of using (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone in lab experiments is the potential for unwanted side effects, such as increased heart rate and blood pressure. Researchers must take precautions to ensure the safety of their subjects when using (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone in experiments.

Future Directions

There are many potential future directions for research on (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone. One area of interest is its potential use in the treatment of ADHD and narcolepsy. Additionally, further research is needed to fully understand the mechanism of action of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone and its effects on the brain. Finally, more research is needed to determine the long-term effects of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone use on cognitive function and overall health.
Conclusion
In conclusion, (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone is a synthetic compound that is commonly used in scientific studies to investigate its potential applications in various fields. It has been shown to improve cognitive performance in animal models and may have potential applications in the treatment of ADHD and narcolepsy. Further research is needed to fully understand the mechanism of action of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone and its effects on the brain and body.

Synthesis Methods

The synthesis of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone involves the reaction of piperidine with 3-fluoro-4-methoxybenzoyl chloride in the presence of a base. This reaction results in the formation of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone. The purity of the compound can be increased by recrystallization or chromatography techniques.

Scientific Research Applications

(3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone is commonly used in scientific studies to investigate its potential applications in various fields. It has been studied for its potential use as a cognitive enhancer, as it has been shown to improve working memory and attention in animal studies. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.

properties

IUPAC Name

(3-fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18FNO2/c1-10-4-3-7-16(9-10)14(17)11-5-6-13(18-2)12(15)8-11/h5-6,8,10H,3-4,7,9H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTCPRELBIZESGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)C(=O)C2=CC(=C(C=C2)OC)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18FNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3-Fluoro-4-methoxyphenyl)-(3-methylpiperidin-1-yl)methanone

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